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ecdysone 2,3-acetonide ecdysone 2,3-acetonide
Brand Name: Vulcanchem
CAS No.: 119087-46-6
VCID: VC0052550
InChI: InChI=1S/C48H78O5/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-44(49)51-41(30-31-45(3,4)50)35(2)38-27-28-39-37-26-25-36-33-42-43(53-46(5,6)52-42)34-48(36,8)40(37)29-32-47(38,39)7/h10-11,13-14,16-17,26,35-36,38-43,50H,9,12,15,18-25,27-34H2,1-8H3/b11-10+,14-13+,17-16+
SMILES: CCC=CCC=CCC=CCCCCCCCC(=O)OC(CCC(C)(C)O)C(C)C1CCC2C1(CCC3C2=CCC4C3(CC5C(C4)OC(O5)(C)C)C)C
Molecular Formula: C48H78O5
Molecular Weight: 735.1 g/mol

ecdysone 2,3-acetonide

CAS No.: 119087-46-6

Main Products

VCID: VC0052550

Molecular Formula: C48H78O5

Molecular Weight: 735.1 g/mol

ecdysone 2,3-acetonide - 119087-46-6

CAS No. 119087-46-6
Product Name ecdysone 2,3-acetonide
Molecular Formula C48H78O5
Molecular Weight 735.1 g/mol
IUPAC Name [6-hydroxy-6-methyl-2-(2,6,6,18-tetramethyl-5,7-dioxapentacyclo[11.7.0.02,10.04,8.014,18]icos-12-en-17-yl)heptan-3-yl] (9E,12E,15E)-octadeca-9,12,15-trienoate
Standard InChI InChI=1S/C48H78O5/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-44(49)51-41(30-31-45(3,4)50)35(2)38-27-28-39-37-26-25-36-33-42-43(53-46(5,6)52-42)34-48(36,8)40(37)29-32-47(38,39)7/h10-11,13-14,16-17,26,35-36,38-43,50H,9,12,15,18-25,27-34H2,1-8H3/b11-10+,14-13+,17-16+
Standard InChIKey BIUCYCRDPDNJSI-WFDWJBHXSA-N
Isomeric SMILES CC/C=C/C/C=C/C/C=C/CCCCCCCC(=O)OC(CCC(C)(C)O)C(C)C1CCC2C1(CCC3C2=CCC4C3(CC5C(C4)OC(O5)(C)C)C)C
SMILES CCC=CCC=CCC=CCCCCCCCC(=O)OC(CCC(C)(C)O)C(C)C1CCC2C1(CCC3C2=CCC4C3(CC5C(C4)OC(O5)(C)C)C)C
Canonical SMILES CCC=CCC=CCC=CCCCCCCCC(=O)OC(CCC(C)(C)O)C(C)C1CCC2C1(CCC3C2=CCC4C3(CC5C(C4)OC(O5)(C)C)C)C
Synonyms ecdysone 2,3-acetonide
PubChem Compound 6443947
Last Modified Nov 11 2021
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